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Compound of Interest

Compound Name: Dopamine D4 receptor ligand 2

Cat. No.: B10763474

This guide provides a comparative overview of the functional and potential transcriptomic
consequences of activating the Dopamine D4 (D4) receptor in two critical brain regions: the
Prefrontal Cortex (PFC) and the Hippocampus. Due to the absence of publicly available, direct
comparative transcriptomic datasets for a specific D4 receptor ligand, this guide synthesizes
findings from functional studies using the selective D4 receptor agonist A-412997 to infer likely
differential transcriptomic responses.[1][2][3][4]

The D4 receptor, a D2-like G protein-coupled receptor (GPCR), is a key modulator of cognitive
and emotional processes.[5][6] Its high expression in the PFC and hippocampus makes it a
significant target for therapeutic development in conditions like ADHD and schizophrenia.[7]
Understanding its region-specific effects is crucial for developing targeted pharmaceuticals.

Dopamine D4 Receptor Sighaling Pathway

Activation of the D4 receptor by an agonist like A-412997 initiates a signaling cascade primarily
through Gai/o proteins. This leads to the inhibition of adenylyl cyclase, reducing cyclic AMP
(cAMP) levels and subsequently modulating the activity of Protein Kinase A (PKA). The
receptor can also influence ion channels, such as G-protein-coupled inwardly rectifying
potassium (GIRK) channels, and engage other pathways like the MAPK/ERK cascade,
ultimately impacting neuronal excitability and gene expression.[8][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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